N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,4-difluorobenzamide

• IUPAC Name: N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3,4-difluorobenzamide
• InChI: InChI=1S/C17H13F2N3O2/c1-9-5-6-22-14(7-9)20-10(2)15(17(22)24)21-16(23)11-3-4-12(18)13(19)8-11/h3-8H,1-2H3,(H,21,23)
• InChI Key: WHGZCTBSGBRFFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)C3=CC(=C(C=C3)F)F)C
• Molecular Formula: C17H13F2N3O2
• Molecular Weight: 329.30 g/mol

Description

“N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,4-difluorobenzamide” is a chemical compound that belongs to the class of pyrido[1,2-a]pyrimidines. It has been studied for its potential biological activities.

Synthesis Analysis

The synthesis of pyrido[1,2-a]pyrimidines involves a series of reactions. A new series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole rings as a part of the metal chelation motif were synthesized. The synthesis involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide.

Molecular Structure Analysis

The molecular structure of this compound can be determined using various techniques such as X-ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve multiple steps. For instance, a Michael addition-type reaction was proposed for the detection of the formed products, in which the exocyclic amino group of the amino-pyrimidine attacks the active CC double bond of enaminone.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, its molecular weight is 199.20900.

Future Directions

The future directions for the study of this compound could involve further investigation of its biological activities and potential applications. For instance, it has been suggested that this compound may act as a carbonic anhydrase I inhibitor.